Cas no 1250312-59-4 (Benzoxazole, 7-bromo-2,5-dichloro- )

• Product Name: Benzoxazole, 7-bromo-2,5-dichloro-
• CAS No: 1250312-59-4
• MF: C₇H₂BrCl₂NO
• MW: 266.906878948212
• CID: 5250986
• Update Time: 2025-07-25

Benzoxazole, 7-bromo-2,5-dichloro- Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2,5-dichlorobenzoxazole (ACI)
• Benzoxazole, 7-bromo-2,5-dichloro-

• Inchi： 1S/C7H2BrCl2NO/c8-4-1-3(9)2-5-6(4)12-7(10)11-5/h1-2H
• InChI Key： GGXMPQSNPTVDTK-UHFFFAOYSA-N
• SMILES： ClC1OC2C(=CC(=CC=2Br)Cl)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Benzoxazole, 7-bromo-2,5-dichloro-

Comprehensive Overview of Benzoxazole, 7-bromo-2,5-dichloro- (CAS No. 1250312-59-4)

Benzoxazole, 7-bromo-2,5-dichloro- (CAS No. 1250312-59-4) is a halogenated benzoxazole derivative that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the benzoxazole family, a class of heterocyclic compounds known for their diverse applications in medicinal chemistry, agrochemicals, and optoelectronic materials. The presence of bromo and dichloro substituents on the benzoxazole core enhances its reactivity and potential utility in cross-coupling reactions, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated benzoxazole derivatives has surged due to their role in developing novel therapeutics and advanced materials. Researchers are particularly interested in CAS No. 1250312-59-4 for its potential applications in drug discovery, where it serves as a building block for kinase inhibitors and antimicrobial agents. The compound's unique electronic properties, attributed to the 7-bromo-2,5-dichloro substitution pattern, also make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthesis of Benzoxazole, 7-bromo-2,5-dichloro- typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques such as palladium-catalyzed cross-coupling and microwave-assisted synthesis have been explored to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring its suitability for high-precision applications.

From an environmental and regulatory perspective, CAS No. 1250312-59-4 is subject to standard laboratory safety protocols. While not classified as hazardous under current guidelines, proper handling and disposal practices are recommended to minimize risks. The compound's stability under various conditions has been studied, with findings suggesting it is compatible with common organic solvents and moderate temperatures.

Industry trends indicate growing interest in functionalized benzoxazoles, driven by their versatility in drug design and material science. Searches for terms like "7-bromo-2,5-dichlorobenzoxazole uses" and "benzoxazole derivatives in medicine" have increased, reflecting the compound's relevance in cutting-edge research. Additionally, questions about "synthesis of halogenated benzoxazoles" and "CAS 1250312-59-4 suppliers" are frequently encountered in academic and industrial forums.

Future research directions for Benzoxazole, 7-bromo-2,5-dichloro- may explore its incorporation into covalent organic frameworks (COFs) or metal-organic frameworks (MOFs) for catalytic applications. Its potential as a fluorescent probe or sensor material is another area of active investigation. As the scientific community continues to uncover new properties and applications for this compound, its importance in both academic and industrial settings is expected to grow.

In summary, Benzoxazole, 7-bromo-2,5-dichloro- (CAS No. 1250312-59-4) represents a versatile and promising compound with wide-ranging applications. Its unique structural features and reactivity profile position it as a valuable tool for researchers working in pharmaceuticals, materials science, and beyond. As interest in heterocyclic compounds and halogenated intermediates continues to rise, this compound is likely to remain a focus of innovative research and development efforts.